![molecular formula C21H24N2O2 B1253484 methyl (1R,15R)-17-ethyl-3,13-diazapentacyclo[13.3.1.02,10.04,9.013,18]nonadeca-2(10),4,6,8,16-pentaene-1-carboxylate](/img/structure/B1253484.png)
methyl (1R,15R)-17-ethyl-3,13-diazapentacyclo[13.3.1.02,10.04,9.013,18]nonadeca-2(10),4,6,8,16-pentaene-1-carboxylate
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Overview
Description
methyl (1R,15R)-17-ethyl-3,13-diazapentacyclo[13.3.1.02,10.04,9.013,18]nonadeca-2(10),4,6,8,16-pentaene-1-carboxylate is a natural product found in Tabernaemontana catharinensis, Catharanthus trichophyllus, and other organisms with data available.
Scientific Research Applications
Crystal Structure Analysis : The study by Kurbanova et al. (2009) focused on the crystal structures of related compounds, highlighting the importance of X-ray diffraction (XRD) in determining their conformations. This type of research is crucial for understanding the molecular structure and potential applications of such compounds (Kurbanova et al., 2009).
Isomerization Studies : Afonin et al. (2017) investigated the spontaneous E/Z isomerization of similar compounds. Their findings, based on NMR spectroscopy, X-ray data, and quantum chemical calculations, provide insights into the dynamic behavior of these molecules in different conditions (Afonin et al., 2017).
Molecular Geometry in Fenestrane Derivatives : Research by Guidetti-Grept et al. (1995) on a fenestrane derivative related to your compound showed significant geometric distortion in the molecule's structure. This study contributes to our understanding of how structural variations can affect the properties and potential applications of these compounds (Guidetti-Grept et al., 1995).
Analysis of Alkaloids : Lu et al. (2007) identified a new alkaloid with a complex polycyclic skeleton, showcasing the diversity and potential of such compounds in pharmacological and chemical research (Lu et al., 2007).
Synthesis and Biological Evaluation : Studies by Geiger et al. (2007) and Boztaş et al. (2019) explored the synthesis and biological evaluation of compounds with structures similar to the one , highlighting their potential in medicinal chemistry and enzyme inhibition (Geiger et al., 2007), (Boztaş et al., 2019).
properties
Molecular Formula |
C21H24N2O2 |
---|---|
Molecular Weight |
336.4 g/mol |
IUPAC Name |
methyl (1R,15R)-17-ethyl-3,13-diazapentacyclo[13.3.1.02,10.04,9.013,18]nonadeca-2(10),4,6,8,16-pentaene-1-carboxylate |
InChI |
InChI=1S/C21H24N2O2/c1-3-14-10-13-11-21(20(24)25-2)18-16(8-9-23(12-13)19(14)21)15-6-4-5-7-17(15)22-18/h4-7,10,13,19,22H,3,8-9,11-12H2,1-2H3/t13-,19?,21-/m0/s1 |
InChI Key |
CMKFQVZJOWHHDV-CRWSDSFCSA-N |
Isomeric SMILES |
CCC1=C[C@H]2C[C@]3(C1N(C2)CCC4=C3NC5=CC=CC=C45)C(=O)OC |
Canonical SMILES |
CCC1=CC2CC3(C1N(C2)CCC4=C3NC5=CC=CC=C45)C(=O)OC |
synonyms |
catharanthine catharanthine monohydrochloride, (2alpha,5beta,6alpha,18beta)-isomer catharanthine sulfate, (2alpha,5beta,6alpha,18beta)-isome |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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